(4,6-Dichloro-[1,3,5]triazin-2-yl)-(4-fluoro-3-trifluoromethylphenyl)amine

• Molecular Formula: C10H4Cl2F4N4
• Molecular Weight: 327.06 g/mol
• IUPAC Name: 4,6-dichloro-N-[4-fluoro-3-(trifluoromethyl)phenyl]-1,3,5-triazin-2-amine
• InChI: InChI=1S/C10H4Cl2F4N4/c11-7-18-8(12)20-9(19-7)17-4-1-2-6(13)5(3-4)10(14,15)16/h1-3H,(H,17,18,19,20)
• InChI Key: UFRNCJPDHKLGIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC2=NC(=NC(=N2)Cl)Cl)C(F)(F)F)F

Description

(4,6-Dichloro-[1,3,5]triazin-2-yl)-(4-fluoro-3-trifluoromethylphenyl)amine is a useful research compound. Its molecular formula is C10H4Cl2F4N4 and its molecular weight is 327.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (2.76 g, 20 mmol) was added to a solution of cyanuric chloride (II) (1.84 g, 10 mmol) in THF (30 mL) and the mixture cooled to 0-5° C. in an ice bath. 3-Trifluoromethyl-4-fluoroaniline (XVI) (1.79 g, 10 mmol) was added dropwise with stirring. The mixture was stirred for 16 h, diluted with water (50 mL) and extracted with ethyl acetate (3×20 mL). The combined organic extract was rinsed with brine (20 mL), dried over magnesium sulfate and concentrated under vacuum. The residue was purified by chromatography (silica gel; EtOAc/hexane (1:4)) to afford 4,6-dichloro-N-(3-trifluoromethyl-4-fluorophenyl)-1,3,5-triazine-2-amine (XVII) as an off-white solid (0.9 g, 19% yield): m.p. 114-117° C.; 1H NMR (CDCl3) δ 7.80 (s, 1H), 7.86 (m, 2H), 7.65 (bs, 1H), 7.27 (t, 1H); ESI/MS 326 (M+H).